Cas no 1000343-87-2 (5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine)

• Product Name: 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine
• CAS No: 1000343-87-2
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 840574
• PubChem ID: 24729537
• Update Time: 2025-10-28

5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine
• 3-Amino-5-bromo-6-methyl-7-azaindole
• DTXSID10646857
• AKOS022172918
• 1000343-87-2

• Inchi： 1S/C8H8BrN3/c1-4-6(9)2-5-7(10)3-11-8(5)12-4/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： VFSMVLHMZHFKFE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C2C(=C1)C(=CN2)N

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine

Professional Introduction to 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS No. 1000343-87-2)

5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1000343-87-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug discovery. The presence of both bromine and methyl substituents, along with an amine functional group, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine structure is characterized by a fused ring system consisting of a pyrrole ring and a pyridine ring. This bicyclic framework is inherently stable and can interact with biological targets through multiple binding sites. The bromine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex pharmaceutical molecules. Additionally, the methyl group at the 6-position influences the electronic properties of the ring system, potentially modulating its binding affinity to biological receptors.

The amine group at the 3-position of the pyrrolopyridine core is particularly noteworthy, as it serves as a nucleophilic site for various chemical transformations. This functionality can be exploited to form amide or urea linkages with other pharmacophores, enhancing the compound's potential as a drug candidate. Moreover, the amine group can participate in hydrogen bonding interactions with biological targets, which is a critical factor in determining drug-receptor binding affinity and specificity.

In recent years, 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine has been explored in several cutting-edge research studies due to its structural features and potential therapeutic applications. One notable area of investigation has been its role as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By leveraging the bromine substituent for palladium-catalyzed cross-coupling reactions, researchers have synthesized derivatives of this compound that exhibit inhibitory activity against specific kinases.

For instance, studies have demonstrated that analogs of 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine can modulate the activity of tyrosine kinases, which are overactive in many cancerous cells. The ability to fine-tune the electronic and steric properties of these derivatives through structural modifications has led to the identification of lead compounds with promising preclinical profiles. These findings highlight the compound's significance as a building block in oncology drug development.

Beyond oncology, 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine has also been investigated for its potential in treating neurological disorders. The pyrrolopyridine scaffold is known to interact with various neurotransmitter receptors and ion channels, making it an attractive scaffold for developing novel therapeutics. Researchers have synthesized derivatives that target receptors involved in pain perception, mood regulation, and cognitive function. The amine group at the 3-position plays a crucial role in modulating these interactions by forming hydrogen bonds or participating in salt bridges with receptor residues.

The synthesis of 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine itself presents an interesting challenge due to its complex heterocyclic structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal catalysis and flow chemistry have enabled efficient construction of this scaffold with high yields and purity. These advancements not only facilitate academic research but also accelerate the drug discovery process by providing researchers with reliable access to key intermediates.

The pharmacokinetic properties of 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-am ine derivatives are another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic efficacy and safety profiles. Computational modeling techniques have been employed to predict ADME properties based on molecular structure features derived from this compound class. These predictions guide experimental studies aimed at improving bioavailability and reducing off-target effects.

In conclusion,5-Bromo -6-methyl -1H -pyr ro lo [2 , 3 -b ] py ridin - 3 -amin e (CAS No .1000343 -87 -2 ) represents an exciting opportunity for further exploration in pharmaceutical chemistry . Its unique structural features , coupled with its versatility as a synthetic intermediate , make it a valuable tool for developing novel therapeutics across multiple disease areas . As research continues to uncover new biological targets and synthetic strategies , this compound is poised to play an increasingly important role in drug discovery efforts worldwide .